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Compound of Interest

Compound Name: 1-Bromotetradecane-d4

Cat. No.: B582282 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 1-
Bromotetradecane-d4 in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Chemical and Physical Properties

1-Bromotetradecane-d4 is a deuterated form of 1-Bromotetradecane. For the purposes of

laboratory safety and handling, its physical and chemical properties are considered to be

essentially the same as its non-deuterated counterpart. It is a colorless to pale yellow liquid and

is insoluble in water but soluble in organic solvents like chloroform.[1][2][3] It is incompatible

with strong bases and strong oxidizing agents.[2][4][5]
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Property Value

Molecular Formula C14H25D4Br

Appearance Colorless to pale yellow liquid[1][3][6]

Melting Point 5-6 °C[2][7]

Boiling Point 175-178 °C at 20 mmHg[2][7]

Density 0.932 g/mL at 25 °C[2][7]

Flash Point 149 °C[4][5][8]

Water Solubility Insoluble[1][2][8]

Storage Temperature Store below +30°C[2]

Hazard Identification and First Aid

1-Bromotetradecane is irritating to the eyes, respiratory system, and skin.[2][9] In case of

exposure, follow these first aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[4][8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[8] Get medical attention if irritation develops.

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[8][9]

Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person. Drink plenty of water, and if possible, milk.[8]

Personal Protective Equipment (PPE)

When handling 1-Bromotetradecane-d4, it is essential to use appropriate personal protective

equipment to prevent exposure.
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Hand Protection: Wear chemical-resistant gloves. Nitrile gloves are a good option for

protection against oils, greases, and some acids and bases.[10][11] For extended contact or

when handling larger quantities, consider gloves with higher chemical resistance like

Neoprene or Viton, though they may offer less dexterity.[10]

Eye and Face Protection: Wear chemical safety goggles or a face shield.[12][13] Standard

safety glasses may not provide adequate protection from splashes.

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

against skin contact.[11] Ensure that clothing fully covers the skin.

Respiratory Protection: Work in a well-ventilated area, preferably in a chemical fume hood, to

avoid inhalation of vapors.[9] If a fume hood is not available or if there is a risk of generating

aerosols, a respirator may be necessary.[12]

Operational Plan for Handling

Preparation: Before handling, ensure that the work area is clean and uncluttered. Have all

necessary equipment, including PPE and spill containment materials, readily available.

Handling:

Work in a well-ventilated area, such as a chemical fume hood.[9]

Avoid contact with skin, eyes, and clothing.[4][5]

Do not breathe in vapors or mists.[4][5]

Keep the container tightly closed when not in use.[5]

After handling, wash hands thoroughly.[4][5]

Storage: Store in a dry, cool, and well-ventilated place.[5][8] Keep the container tightly closed

and away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[5]

Disposal Plan
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Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[5]

Waste Collection:

Collect waste 1-Bromotetradecane-d4 and any contaminated materials (e.g., pipette tips,

paper towels) in a designated, properly labeled, and sealed hazardous waste container.

The container should be made of a material compatible with halogenated organic

compounds.

Waste Disposal:

Dispose of this material through a licensed professional waste disposal service.[9]

Do not empty into drains.[5]

The waste should be classified as hazardous waste.

Workflow for Handling 1-Bromotetradecane-d4
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Caption: Workflow for the safe handling and disposal of 1-Bromotetradecane-d4.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b582282?utm_src=pdf-body-img
https://www.benchchem.com/product/b582282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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